Cas no 5457-30-7 (2-(4-Iodobutyl) isoindoline-1,3-dione)

• Product Name: 2-(4-Iodobutyl) isoindoline-1,3-dione
• CAS No: 5457-30-7
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• MDL: MFCD00458299
• CID: 385964
• PubChem ID: 230285
• Update Time: 2025-10-30

2-(4-Iodobutyl) isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-iodobutyl)-
• 2-(4-Iodobutyl) isoindoline-1,3-dione
• 2-(4-iodobutyl)isoindole-1,3-dione
• 2-(4-iodobutyl)-1h-isoindole-1,3(2h)-dione
• 4-iodobutylphthalimide
• 4-phthalimido-1-iodobutane
• AC1L5J71
• AC1Q6K28
• AR-1C7863
• CTK5A1728
• N-(4-iodo-1-butyl)phthalimide
• N-(4-iodobutyl)phthalimide
• N-(4-iodo-butyl)-phthalimide
• N-(4-Jod-butyl)-phthalimid
• N-4-iodobutylphthalimide
• NSC24941
• SureCN6575878
• 5457-30-7
• AT29524
• SCHEMBL6575878
• NSC-24941
• 2-(4-IODO-BUTYL)-ISOINDOLE-1,3-DIONE
• RDVFAHFZNOEVLZ-UHFFFAOYSA-N
• BS-52626
• 2-(4-Iodobutyl)isoindoline-1,3-dione
• NSC 24941
• DTXSID70282210
• A1-00177
• CS-0199442
• AKOS024342444

• MDL： MFCD00458299
• Inchi： 1S/C12H12INO2/c13-7-3-4-8-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-2,5-6H,3-4,7-8H2
• InChI Key： RDVFAHFZNOEVLZ-UHFFFAOYSA-N
• SMILES： ICCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 328.99086
• Monoisotopic Mass: 328.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.714
• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.64
• PSA: 37.38
• LogP: 2.43570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(4-Iodobutyl) isoindoline-1,3-dione

Chemical Profile of 2-(4-Iodobutyl) isoindoline-1,3-dione (CAS No. 5457-30-7)

2-(4-Iodobutyl) isoindoline-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 5457-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This heterocyclic compound features an isoindoline core substituted with a 4-iodobutyl side chain, making it a versatile intermediate for synthetic chemistry and potential applications in drug development.

The molecular structure of 2-(4-Iodobutyl) isoindoline-1,3-dione consists of a bicyclic system with nitrogen-containing rings, which is a common motif in bioactive molecules. The presence of the iodine substituent at the fourth carbon of the butyl chain enhances its reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, including pharmaceuticals and functional materials.

In recent years, 2-(4-Iodobutyl) isoindoline-1,3-dione has been explored as a building block in medicinal chemistry due to its structural features that mimic natural products and bioactive scaffolds. The isoindoline moiety is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged the reactivity of the iodobutyl group to introduce diverse functional groups, enabling the synthesis of novel derivatives with enhanced pharmacological profiles.

One notable application of 2-(4-Iodobutyl) isoindoline-1,3-dione is in the development of photodynamic therapy agents. The compound’s ability to undergo photochemical reactions upon exposure to light has been exploited to design photosensitizers that can generate reactive oxygen species for therapeutic purposes. Studies have demonstrated its potential in targeting cancer cells by inducing oxidative stress and apoptosis. The 4-iodobutyl substituent plays a crucial role in optimizing the photophysical properties of these agents, ensuring efficient energy transfer and singlet oxygen generation.

Furthermore, 2-(4-Iodobutyl) isoindoline-1,3-dione has found utility in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The rigid isoindoline framework provides structural stability, while the iodine atom facilitates interactions with other electron-deficient or π-conjugated systems. This has led to the development of novel materials with improved charge transport properties, making them suitable for flexible electronics and optoelectronic devices.

The synthesis of 2-(4-Iodobutyl) isoindoline-1,3-dione typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the isoindoline core followed by selective substitution with the 4-iodobutyl group. Advances in synthetic methodologies have enabled higher yields and purities, making it more accessible for industrial-scale applications. Researchers continue to optimize these processes to minimize waste and improve sustainability.

Recent research highlights have shown that derivatives of 2-(4-Iodobutyl) isoindoline-1,3-dione exhibit promising antimicrobial activity against drug-resistant pathogens. The combination of the isoindoline scaffold and the iodine substituent enhances binding affinity to bacterial enzymes and cell wall components, disrupting essential metabolic pathways. These findings underscore the compound’s potential as a lead molecule for developing novel antibiotics or antifungal agents.

In conclusion, 2-(4-Iodobutyl) isoindoline-1,3-dione (CAS No. 5457-30-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers exploring innovative therapeutic strategies. As our understanding of its properties evolves, new opportunities for its utilization are likely to emerge, further solidifying its importance in modern chemical research.